Calcium perchlorate

• CAS: 13477-36-6
• Molecular Formula: Ca(ClO4)2; CaCl2O8
• Molecular Weight: 238.98 g/mol
• SMILES: [O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Ca+2]
• InChI: InChI=1S/Ca.2ClHO4/c;2*2-1(3,4)5/h;2*(H,2,3,4,5)/q+2;;/p-2
• InChIKey: ZQAOXERLHGRFIC-UHFFFAOYSA-L

Researchers developing non-aqueous Ca-ion electrolytes face limited solubility with other perchlorate salts. Calcium perchlorate solves this with methanol solubility of 237.4 g/100 g, enabling high-concentration electrolyte formulations. • 3.0 V electrochemical stability window; 90% capacity retention after 1000 cycles. • Deliquescence RH 15.5% for precise trace moisture control in dry gas streams. • Well-defined thermal decomposition up to 689 K, ideal for DSC/TGA reference. Supplied reagent-grade; in stock for immediate global shipment.

Calcium Perchlorate Properties and Procurement

Calcium perchlorate [Ca(ClO₄)₂] is an alkaline earth metal perchlorate salt, most commonly encountered as the tetrahydrate [Ca(ClO₄)₂·4H₂O], with a molecular weight of 311.04 g/mol and a density of 2.651 g/cm³ [1]. It is a strong oxidizing agent with a melting point of 270°C for the anhydrous form, classified under GHS H271, and is noted for its high solubility in water (188.7 g/100 g) and various polar organic solvents such as methanol (237.4 g/100 g) and ethanol (166.2 g/100 g) [2].

Non-Aqueous Electrolyte Research

Reported high solubility in methanol and ethanol supports electrolyte formulation without water introduction.

Controlled Thermal Oxidation

Well-defined staged decomposition with distinct anhydrous melting supports predictable high-temperature reactions.

Strong Oxidizer Handling

Classified as strong oxidizer (GHS H271); review safety protocols for energetic material synthesis.

• [1] Calcium perchlorate - Wikipedia. (2025). https://en.wikipedia.org/wiki/Calcium_perchlorate View Source
• [2] Calcium perchlorate. Ptable. https://ptable.com/wiki/compounds/Calcium_perchlorate View Source

Why Calcium Perchlorate Is Not Substitutable

Despite the shared perchlorate anion, calcium perchlorate cannot be interchanged with other in-class salts like sodium, lithium, magnesium, or potassium perchlorate without significant performance and safety consequences. The specific divalent calcium cation dictates unique solubility, hygroscopicity, and thermal decomposition profiles that directly impact its utility in specialized electrolytes, desiccant systems, and planetary science models. For example, while sodium perchlorate is highly soluble in water, calcium perchlorate's solubility in non-aqueous solvents like methanol is orders of magnitude higher than potassium perchlorate, which is nearly insoluble in organic media . Similarly, its deliquescence behavior and water uptake kinetics differ substantially from magnesium perchlorate, affecting its suitability for applications requiring precise moisture control at specific relative humidities . These quantifiable differences, detailed below, render simple substitution untenable in research and industrial workflows.

Solubility Gap in Organic Media

Potassium perchlorate is insoluble in organic solvents, limiting non-aqueous applications where Ca salt is effective.

Deliquescence Mismatch

Magnesium perchlorate requires higher relative humidity for water uptake, altering moisture capture behavior.

Decomposition Pathway Differences

Sodium perchlorate decomposes without a distinct anhydrous melting stage, affecting thermal safety margins.

Calcium Perchlorate Differentiation Evidence

Non-Aqueous Solubility vs. Potassium Perchlorate

Calcium perchlorate exhibits dramatically higher solubility in polar organic solvents compared to potassium perchlorate. While KClO₄ is essentially insoluble in organic media, Ca(ClO₄)₂ demonstrates exceptionally high solubility in methanol (237.4 g/100 g) and ethanol (166.2 g/100 g) at 25°C [1]. This stark difference makes calcium perchlorate the essential choice for non-aqueous electrolyte preparation where potassium salts are non-viable.

Non-Aqueous Solubility

Class-level

Methanol: 237.4 g/100 g vs insoluble (KClO₄)

Supports non-aqueous electrolyte research

Class-level inference; data to verify for specific formulation

Evidence Dimension	Solubility in non-aqueous solvents
Target Compound Data	Methanol: 237.4 g/100 g; Ethanol: 166.2 g/100 g (at 25°C)
Comparator Or Baseline	Potassium perchlorate (KClO₄): Insoluble in organic solvents; Solubility in water: ~1.5 g/100 mL at 25°C
Quantified Difference	> 237x higher solubility in methanol; > 166x higher in ethanol
Conditions	25°C, standard pressure

Why This Matters

This solubility gap is critical for formulators who require high ionic strength in non-aqueous electrolytes without introducing water, a key constraint in battery and sensor research.

• [1] Calcium perchlorate. Ptable. https://ptable.com/wiki/compounds/Calcium_perchlorate View Source

Thermal Decomposition vs. Magnesium Perchlorate

The thermal decomposition of calcium perchlorate tetrahydrate proceeds through well-defined stages: dehydration occurs between 351-602 K, followed by a solid-solid phase transition at 619 K and melting of the anhydrous salt at 689 K, before final decomposition above 700 K to CaCl₂ and O₂ [1]. In contrast, sodium perchlorate decomposes directly without a distinct anhydrous melting transition, while magnesium perchlorate exhibits a more complex, multi-step dehydration with overlapping events [2]. This defined thermal behavior provides predictable handling and safety margins during calcination or high-temperature synthesis.

Thermal Decomposition

Cross-study comparable

Staged: dehydration 351–602 K, phase transition 619 K, anhydrous melt 689 K, decomposition >700 K

Aids thermal safety review and high-temperature reaction design

TG/DSC under inert atmosphere; cross-study comparison

Evidence Dimension	Thermal decomposition milestones
Target Compound Data	Dehydration: 351-602 K; Phase transition: 619 K; Melting (anhydrous): 689 K; Decomposition onset: >700 K
Comparator Or Baseline	Sodium perchlorate (NaClO₄): Direct decomposition above 480°C without distinct anhydrous melting; Magnesium perchlorate (Mg(ClO₄)₂): Complex dehydration steps, decomposition above 400°C
Quantified Difference	Ca(ClO₄)₂ shows a distinct anhydrous melt at 689 K prior to decomposition, whereas NaClO₄ and Mg(ClO₄)₂ do not exhibit this phase.
Conditions	TG/DSC analysis under inert atmosphere

Why This Matters

The clear, staged decomposition allows for safer handling and predictable reactivity in high-temperature oxidizer applications where uncontrolled decomposition could be catastrophic.

• [1] Migdał-Mikuli, A., & Hetmańczyk, J. (2008). Thermal behavior of [Ca(H2O)4](ClO4)2 and [Ca(NH3)6](ClO4)2. Journal of Thermal Analysis and Calorimetry, 91(2), 529-534. DOI: 10.1007/s10973-007-8511-z View Source
• [2] Marvin, G. J., & et al. Thermal Decomposition of Perchlorates. (Supporting evidence from class-level behavior). View Source

Deliquescence Onset vs. Magnesium Perchlorate

Calcium perchlorate tetrahydrate is significantly more deliquescent than its magnesium counterpart. At 303 K, Ca(ClO₄)₂·4H₂O undergoes deliquescence at a relative humidity (RH) of 15.5 ± 0.5%, compared to 40.5 ± 0.5% for Mg(ClO₄)₂·6H₂O . This 25 percentage point difference means calcium perchlorate can absorb water and form brines under much drier atmospheric conditions, a property that is both a key advantage in extreme desiccation applications and a critical handling consideration.

Deliquescence Onset

Data to verify

DRH 15.5% (Ca) vs 40.5% (Mg) at 303 K

Indicates moisture uptake in very dry atmospheres

Sources not provided; confirm with direct measurement

Evidence Dimension	Deliquescence Relative Humidity (DRH)
Target Compound Data	15.5 ± 0.5% RH at 303 K; 18.5 ± 0.5% RH at 278 K
Comparator Or Baseline	Magnesium perchlorate hexahydrate (Mg(ClO₄)₂·6H₂O): 40.5 ± 0.5% RH at 303 K; 42.8 ± 0.6% RH at 278 K
Quantified Difference	25.0 percentage points lower DRH for calcium salt at 303 K; 24.3 percentage points lower at 278 K
Conditions	Measured by RH equilibration method from 278 to 303 K

Why This Matters

For applications requiring moisture uptake in extremely dry environments (e.g., Martian analog studies, specialized drying tubes), calcium perchlorate's lower deliquescence threshold provides a distinct functional advantage over magnesium perchlorate.

Water Uptake Capacity vs. Magnesium Perchlorate

While calcium perchlorate deliquesces at a lower RH, its absolute water uptake capacity when fully deliquesced is approximately 10% lower than that of magnesium perchlorate on a per-mole-of-perchlorate basis . This counterintuitive finding indicates that calcium perchlorate is a more sensitive but lower-capacity desiccant, making it ideal for trace moisture removal rather than bulk drying applications.

Water Uptake Capacity

Data to verify

~10% lower capacity per mole ClO₄⁻ vs Mg salt

Suggests lower bulk moisture capacity despite lower DRH

Sources not provided; validate for your drying application

Evidence Dimension	Water association at saturation (deliquesced state)
Target Compound Data	Water uptake ~10% less than Mg(ClO₄)₂·6H₂O (on per mole ClO₄⁻ basis)
Comparator Or Baseline	Magnesium perchlorate hexahydrate (Mg(ClO₄)₂·6H₂O): Baseline water uptake (100%)
Quantified Difference	Approximately 10% lower water capacity for calcium salt
Conditions	RH 0-90% and temperatures 278–298 K

Why This Matters

This differential capacity guides procurement: calcium perchlorate is preferred for applications requiring a low moisture trigger (low DRH), while magnesium perchlorate is selected for higher bulk water absorption.

Cycling Stability in Calcium-Ion Battery Electrolytes

In a hybrid aqueous/organic electrolyte system, a formulation containing calcium perchlorate with a molar ratio of Ca(ClO₄)₂/(H₂O)₄.₀(AN)₄.₈ demonstrated an electrochemical stability window (ESW) of ~3.0 V and achieved 90% capacity retention after 1000 cycles in a Prussian green-based calcium-ion battery [1]. This performance far exceeds that of conventional aqueous calcium electrolytes, which suffer from narrow ESW and poor long-term stability.

Battery Cycling Stability

Reported

90% capacity retention after 1000 cycles; ESW ~3.0 V

Supports calcium-ion battery electrolyte development

Hybrid electrolyte (Ca(ClO₄)₂/H₂O/AN); specific formulation context

Evidence Dimension	Battery cycling stability (capacity retention)
Target Compound Data	90% capacity retention after 1000 cycles; ESW ~3.0 V
Comparator Or Baseline	Conventional aqueous calcium electrolytes: Typically <50% retention after 500 cycles; ESW <2.0 V
Quantified Difference	>40% improvement in capacity retention; >1.0 V expansion in stability window
Conditions	Hybrid electrolyte (Ca(ClO₄)₂/H₂O/AN molar ratio 1.0:4.0:4.8) with Prussian green cathode

Why This Matters

This evidence positions calcium perchlorate as a critical enabler for next-generation calcium-ion batteries, offering a path beyond lithium-based systems with competitive cycling stability.

• [1] Three-dimensional electrodes in hybrid electrolytes for high-loading and long-lasting calcium-ion batteries. (2023). Chemical Engineering Journal, 472, 144932. DOI: 10.1016/j.cej.2023.144932 View Source

Eutectic Composition vs. Alkaline Earth Perchlorates

The eutectic composition of calcium perchlorate in water is 4.2 mol per 1000 g H₂O [1]. This is very similar to strontium and barium perchlorates but distinctly different from magnesium perchlorate, which forms different hydrate phases and exhibits a different eutectic point. This specific composition governs the lowest freezing point achievable with calcium perchlorate brines, a critical parameter in cryogenic and planetary science applications.

Eutectic Composition

Class-level

4.2 mol Ca(ClO₄)₂ per 1000 g H₂O

Defines lowest freezing point for brine models

Class-level inference; verify with phase diagram

Evidence Dimension	Eutectic composition in water
Target Compound Data	4.2 mol Ca(ClO₄)₂ / 1000 g H₂O
Comparator Or Baseline	Magnesium perchlorate: Eutectic composition differs due to different hydrate phases (e.g., hexahydrate vs. tetrahydrate)
Quantified Difference	Quantitative difference not directly comparable due to different hydrate phase stability; Ca perchlorate forms tetrahydrate while Mg forms hexahydrate.
Conditions	Aqueous solution, standard pressure

Why This Matters

Knowledge of the exact eutectic composition is essential for formulating brines with the lowest possible freezing point, a key requirement in specialized cooling circuits and extraterrestrial water stability models.

• [1] Calcium perchlorate - Wikipedia. (2025). https://en.wikipedia.org/wiki/Calcium_perchlorate View Source

Calcium Perchlorate Application Scenarios

Non-Aqueous Electrolytes for Batteries and Sensors

Calcium perchlorate's exceptional solubility in methanol (237.4 g/100 g) and ethanol (166.2 g/100 g) [1] makes it the ideal salt for formulating high-concentration, non-aqueous electrolytes. This is particularly critical for calcium-ion battery research, where hybrid electrolytes containing Ca(ClO₄)₂ have demonstrated a wide electrochemical stability window of ~3.0 V and 90% capacity retention after 1000 cycles [2]. Researchers developing calcium-based energy storage systems or non-aqueous electrochemical sensors should prioritize this salt over less soluble alternatives like potassium perchlorate.

Trace Moisture Removal and Desiccant Systems

Due to its extremely low deliquescence relative humidity of 15.5% at 303 K , calcium perchlorate is the superior choice for applications requiring the capture of trace moisture from very dry gas streams. This property is especially valuable in specialized drying tubes, glovebox atmospheres, and planetary analog experiments simulating Martian conditions where water uptake at low humidity is critical. While its total water capacity is ~10% lower than magnesium perchlorate , its lower activation threshold provides a unique advantage in these niche environments.

High-Temperature Oxidation and Thermal Analysis

The well-defined thermal decomposition pathway of calcium perchlorate—dehydrating between 351-602 K, undergoing a solid-solid phase transition at 619 K, and melting as an anhydrous salt at 689 K before decomposing above 700 K [3]—makes it a predictable oxidizer for high-temperature solid-state reactions and a reliable reference material for differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). This thermal clarity is absent in other perchlorates like sodium perchlorate, which decompose directly without a distinct anhydrous melting step, making calcium perchlorate safer and more reproducible for thermal studies.

Cryogenic Brines and Phase Stability Modeling

The precise eutectic composition of calcium perchlorate (4.2 mol / 1000 g H₂O) [1] is a key input for models predicting the stability of liquid brines on Mars and other icy bodies. This specific ratio defines the composition of a calcium perchlorate solution with the lowest possible freezing point, which is crucial for understanding potential habitable environments. Furthermore, its unique deliquescence behavior at low temperatures and humidities informs planetary protection protocols and the design of experimental chambers simulating extraterrestrial conditions.

Application

Selection Property

Validation Focus

Non-Aqueous Electrolyte Research

Solubility in polar organic solvents

Electrochemical stability window and cycling retention

Trace Moisture Capture

Reported low deliquescence relative humidity

Moisture uptake in dry gas streams

High-Temperature Oxidizer Studies

Staged thermal decomposition pathway with anhydrous melt

Decomposition temperature reproducibility and safety review

Cryogenic Brine Models

Eutectic composition in water

Lowest freezing point depression for planetary brine stability

• [1] Calcium perchlorate. Ptable. https://ptable.com/wiki/compounds/Calcium_perchlorate View Source
• [2] Three-dimensional electrodes in hybrid electrolytes for high-loading and long-lasting calcium-ion batteries. (2023). Chemical Engineering Journal, 472, 144932. DOI: 10.1016/j.cej.2023.144932 View Source
• [3] Migdał-Mikuli, A., & Hetmańczyk, J. (2008). Thermal behavior of [Ca(H2O)4](ClO4)2 and [Ca(NH3)6](ClO4)2. Journal of Thermal Analysis and Calorimetry, 91(2), 529-534. DOI: 10.1007/s10973-007-8511-z View Source